Cas no 2580254-55-1 (methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate)

• Product Name: methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate
• CAS No: 2580254-55-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5663058
• PubChem ID: 165889765
• Update Time: 2025-06-14

methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• EN300-27728300
• methyl 2-[(4-carbamoylpyridin-2-yl)amino]acetate
• 2580254-55-1
• methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate

• Inchi： 1S/C9H11N3O3/c1-15-8(13)5-12-7-4-6(9(10)14)2-3-11-7/h2-4H,5H2,1H3,(H2,10,14)(H,11,12)
• InChI Key： YWKWCWDOPPHIJG-UHFFFAOYSA-N
• SMILES： O(C)C(CNC1C=C(C(N)=O)C=CN=1)=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 94.3Ų

Additional information on methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate

Recent Advances in the Study of Methyl 2-(4-Carbamoylpyridin-2-yl)Aminoacetate (CAS: 2580254-55-1)

Methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate (CAS: 2580254-55-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small-molecule drugs. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been identified as a promising scaffold for the design of inhibitors targeting various kinases, which play critical roles in cellular signaling pathways. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to elucidate the structure-activity relationship (SAR) of these derivatives, providing valuable insights for further optimization.

In addition to its role in kinase inhibition, methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate has also been explored as a building block for the synthesis of peptidomimetics. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into peptide-like structures, which exhibited enhanced stability and bioavailability compared to traditional peptides. This finding opens new avenues for the development of peptide-based therapeutics with improved pharmacokinetic properties.

The synthesis of methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate has also seen advancements in recent years. A study published in Organic Process Research & Development described a scalable and efficient synthetic route for this compound, utilizing green chemistry principles to minimize environmental impact. The optimized procedure achieved high yields and purity, making it suitable for large-scale production in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate. Issues such as off-target effects and metabolic stability need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this compound as a versatile tool in drug discovery, with applications spanning oncology, immunology, and beyond.

In conclusion, methyl 2-(4-carbamoylpyridin-2-yl)aminoacetate (CAS: 2580254-55-1) represents a valuable scaffold for the development of novel therapeutic agents. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications, paving the way for future research in this area. Continued exploration of this compound and its derivatives is expected to yield significant contributions to the field of chemical biology and pharmaceutical sciences.